Cas no 477511-00-5 (3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 477511-00-5
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 3252101
• PubChem ID: 4526400
• Update Time: 2025-11-01

3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, 3-[[4-[(DIETHYLAMINO)SULFONYL]BENZOYL]AMINO]-
• 3-(4-(N,N-diethylsulfamoyl)benzamido)benzofuran-2-carboxamide
• 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide
• AKOS024600870
• SR-01000446036-1
• F0834-0808
• SR-01000446036
• 3-[4-(diethylsulfamoyl)benzamido]-1-benzofuran-2-carboxamide
• Oprea1_191895
• 477511-00-5
• 3-[[4-(diethylsulfamoyl)benzoyl]amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H21N3O5S/c1-3-23(4-2)29(26,27)14-11-9-13(10-12-14)20(25)22-17-15-7-5-6-8-16(15)28-18(17)19(21)24/h5-12H,3-4H2,1-2H3,(H2,21,24)(H,22,25)
• InChI Key： MDULAMOSEOHMIQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N(CC)CC)(=O)=O)C=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 415.12019195Da
• Monoisotopic Mass: 415.12019195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide

Introduction to 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 477511-00-5)

3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 477511-00-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the benzofuran derivatives class, which is well-known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including the diethylsulfamoyl, benzamido, and carboxamide moieties, makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide exhibits a complex arrangement of atoms that could contribute to its interaction with biological targets. The benzofuran core is a key structural element that has been extensively studied for its role in various biological processes. For instance, benzofuran derivatives have shown potential in the inhibition of enzymes and receptors involved in inflammation, cancer, and neurological disorders. The diethylsulfamoyl group introduces a polar moiety that can enhance solubility and binding affinity, while the benzamido and carboxamide groups provide additional sites for hydrogen bonding and electrostatic interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide has been identified as a compound with potential therapeutic applications due to its structural complexity and functional group diversity. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that play crucial roles in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes associated with inflammation and cancer progression.

The synthesis of 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the benzofuran scaffold, followed by functionalization with the diethylsulfamoyl, benzamido, and carboxamide groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently. The optimization of synthetic routes is crucial for producing sufficient quantities of the compound for further biological evaluation.

The pharmacological evaluation of 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with specific enzymes and receptors relevant to inflammation, cancer, and neurological disorders. Initial results indicate that this compound may possess inhibitory activity against certain target enzymes, suggesting its potential as a lead compound for drug development. Additionally, in vivo studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors for evaluating its therapeutic potential.

The significance of 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide lies in its potential to address unmet medical needs by targeting key disease pathways. The benzofuran core, combined with the functional groups present in the molecule, offers a unique framework for designing drugs with improved efficacy and selectivity. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide are expected to play a crucial role in the development of novel therapeutic strategies.

Future studies on 3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide will focus on refining its chemical structure to enhance its pharmacological properties further. This may involve modifications to improve solubility, bioavailability, and target specificity. Additionally, computational modeling techniques will be employed to predict and optimize the interactions between the compound and its biological targets. These efforts are expected to contribute to the development of more effective drugs based on this promising scaffold.

In conclusion,3-4-(diethylsulfamoyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 477511-00-5) is a structurally complex organic compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration in various therapeutic areas. As scientific understanding continues to advance, compounds like this are poised to make meaningful contributions to medicine by addressing critical unmet medical needs.